N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C21H15N3O5/c25-21(14-7-8-16-18(10-14)28-12-27-16)22-15-5-2-1-4-13(15)11-19-23-20(24-29-19)17-6-3-9-26-17/h1-10H,11-12H2,(H,22,25)
• InChI Key: VHLAWCGUCUAZSU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=CC=CO5
• Molecular Formula: C21H15N3O5
• Molecular Weight: 389.4 g/mol

Description

The compound is a complex organic molecule that contains several interesting substructures, including a furan ring, an oxadiazole ring, and a benzo[d][1,3]dioxole moiety. These structures are often found in various biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and oxadiazole rings are five-membered, with oxygen and nitrogen atoms respectively. The benzo[d][1,3]dioxole is a larger ring structure with oxygen atoms.

Chemical Reactions Analysis

The compound, due to its various functional groups, could potentially undergo a variety of chemical reactions. For example, the furan ring might undergo electrophilic substitution or opening reactions. The oxadiazole ring might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar functional groups like the oxadiazole might make it more soluble in polar solvents.

Scientific Research Applications

Anticancer Activity

Compounds with similar structures have shown inhibitory activities against various tumor cell lines such as HepG2, SK-OV-3, NCI-H460, and BEL-7404. .

Targeted Therapy

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Antibacterial Activity

Analogues containing furan and pyrazole scaffolds have been designed and synthesized for their antibacterial activity. .

Biological Potential

Indole derivatives, which are structurally related to benzodioxoles, have diverse biological and clinical applications. .

Mechanism of Action

Target of Action

The compound, also known as N-(2-{[3-(FURAN-2-YL)-1,2,4-OXADIAZOL-5-YL]METHYL}PHENYL)-2H-1,3-BENZODIOXOLE-5-CARBOXAMIDE, is a benzofuran derivative . Benzofuran derivatives have been found to be suitable structures for a wide range of biological and pharmacological applications . They are known to interact with various biomolecules like proteins and amino acids .

Mode of Action

The compound’s mode of action is likely to involve coordination of a heterocyclic nitrogen lone pair of electrons with the active site of its target . This interaction can lead to changes in the target’s function, potentially inhibiting its activity or altering its behavior.

Biochemical Pathways

Benzofuran derivatives are known to exhibit a wide array of biological activities, suggesting that they may interact with multiple pathways . For example, they have been found to have antimicrobial, anti-tumor, anti-oxidative, and anti-inflammatory activities .

Pharmacokinetics

It is noted that improved bioavailability is one of the targets achieved with most of the more recent benzofuran compounds, allowing for once-daily dosing . This suggests that the compound may have favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

Given the wide range of biological activities exhibited by benzofuran derivatives, the compound could potentially have diverse effects at the molecular and cellular level .

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in medicinal chemistry.